Cas no 87056-78-8 (Quinagolide)

• Product Name: Quinagolide
• CAS No: 87056-78-8
• MF: C₂₀H₃₃N₃O₃S
• MW: 395.559324026108
• CID: 61042
• PubChem ID: 3086401
• Update Time: 2025-04-18

Quinagolide Chemical and Physical Properties

Names and Identifiers

• Quinagolide
• 3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline
• (+-)-N,N-Diethyl-N'-((3R*,4aR*,10aS*)-1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo(g)quinolin-3-yl)sulfamide
• CV205-502
• Quinagolida [INN-Spanish]
• Quinagolidum [INN-Latin]
• Uinagolide
• (3S,4aS,10aR)-3-(diethylsulfamoylamino)-6-hydroxy-1-propyl-3,4,4a,5,10,10a-hexahydro-2H-benzo[g]quinoline
• BDBM50225362
• Norprolac;SDZ 205-502;CV 205-502
• (3S,4aS,10aR)-3-[(diethylsulfamoyl)amino]-1-propyl-1H,2H,3H,4H,4aH,5H,10H,10aH-benzo[g]quinolin-6-ol
• CHEBI:135627
• SCHEMBL143485
• 140630-80-4
• 87056-78-8
• EN300-18435304
• Quinagolide (INN/BAN)
• NCGC00522534-01
• Norprolac
• rel-N,N-Diethyl-N'-[(3R,4aR,10aS)-1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl]sulfamide
• CHEMBL290962
• Q4860568
• CV 205-502
• NS00069177
• DB09097
• D07217

• Inchi： 1S/C20H33N3O3S/c1-4-10-22-14-17(21-27(25,26)23(5-2)6-3)11-16-12-18-15(13-19(16)22)8-7-9-20(18)24/h7-9,16-17,19,21,24H,4-6,10-14H2,1-3H3/t16-,17+,19-/m1/s1
• InChI Key： GDFGTRDCCWFXTG-ZIFCJYIRSA-N
• SMILES： S(N(CC)CC)(N[C@@H]1CN(CCC)[C@@H]2CC3C=CC=C(C=3C[C@H]2C1)O)(=O)=O

Computed Properties

• Exact Mass: 395.22400
• Monoisotopic Mass: 395.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3A^2

Experimental Properties

• Density: 1.23
• Melting Point: 122.5-124°
• Boiling Point: 539.1°Cat760mmHg
• Flash Point: 279.8°C
• Refractive Index: 1.598
• PSA: 81.26000
• LogP: 3.54570